Cas no 90260-87-0 (Silane, triethoxy(1-phenylethenyl)-)

• Product Name: Silane, triethoxy(1-phenylethenyl)-
• CAS No: 90260-87-0
• MF: C₁₄H₂₂O₃Si
• MW: 266.408185482025
• CID: 790766
• PubChem ID: 24881626
• Update Time: 2025-06-25

Silane, triethoxy(1-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Silane, triethoxy(1-phenylethenyl)-
• Triethoxy(1-phenylethenyl)silane
• [1-(Triethoxysilyl)ethenyl]benzene (ACI)
• Silane, triethoxy(1-phenylethenyl)- (9CI)
• 1-Phenyl-1-(triethoxysilyl)ethene
• α-(Triethoxysilyl)styrene
• DKFGYGJKRWRIPR-UHFFFAOYSA-N
• SCHEMBL2283044
• DTXSID30458434
• Triethoxy(1-phenylethenyl)silane, 98%
• 90260-87-0
• triethoxy(1-phenylvinyl)silane
• TRIETHOXY(1-PHENYLETHENYL)SILANE 98

• MDL： MFCD05664337
• Inchi： 1S/C14H22O3Si/c1-5-15-18(16-6-2,17-7-3)13(4)14-11-9-8-10-12-14/h8-12H,4-7H2,1-3H3
• InChI Key： DKFGYGJKRWRIPR-UHFFFAOYSA-N
• SMILES： O([Si](C(C1C=CC=CC=1)=C)(OCC)OCC)CC

Computed Properties

• Exact Mass: 266.13382109g/mol
• Monoisotopic Mass: 266.13382109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.975 g/mL at 25 °C(lit.)
• Boiling Point: 264-265 °C(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.4800(lit.)

Silane, triethoxy(1-phenylethenyl)- Security Information

• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Safety Instruction： 23-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Silane, triethoxy(1-phenylethenyl)-

Silane, triethoxy(1-phenylethenyl)- (CAS No. 90260-87-0): An Overview of Its Properties, Applications, and Recent Research Advances

Silane, triethoxy(1-phenylethenyl)- (CAS No. 90260-87-0) is a versatile organosilicon compound that has gained significant attention in recent years due to its unique chemical properties and wide range of applications. This compound is characterized by its triethoxy silane backbone and a 1-phenylethenyl (styryl) functional group, which imparts specific reactivity and functionality. In this article, we will delve into the chemical structure, synthesis methods, properties, and applications of Silane, triethoxy(1-phenylethenyl)-, as well as highlight recent research advancements in the field.

Chemical Structure and Synthesis

Silane, triethoxy(1-phenylethenyl)- is a linear organosilicon compound with the molecular formula C₁₃H₂₄O₃Si. The molecule consists of a central silicon atom bonded to three ethoxy groups (OCH₂CH₃) and one 1-phenylethenyl group (C₆H₅-CH=CH₂). The presence of the ethoxy groups makes it highly reactive towards hydrolysis and condensation reactions, while the 1-phenylethenyl group provides conjugation and aromatic character.

The synthesis of Silane, triethoxy(1-phenylethenyl)- typically involves the reaction of chlorotriethoxysilane with styrene in the presence of a base such as sodium hydride or potassium tert-butoxide. The reaction proceeds via a nucleophilic substitution mechanism, where the chlorine atom on the silane is replaced by the styryl group. This method yields high purity products with good yields and is widely used in both laboratory and industrial settings.

Physical and Chemical Properties

Silane, triethoxy(1-phenylethenyl)- is a colorless liquid at room temperature with a characteristic odor. It has a molecular weight of 264.43 g/mol and a boiling point of approximately 185°C at 760 mmHg. The compound is soluble in common organic solvents such as ethanol, toluene, and acetone but is insoluble in water due to its hydrophobic nature.

The reactivity of Silane, triethoxy(1-phenylethenyl)- is primarily attributed to its silanol (Si-OH) groups formed upon hydrolysis. These silanol groups can undergo further reactions such as condensation with other silanols or alcohols to form siloxanes or silanes with different functionalities. The presence of the 1-phenylethenyl group also allows for conjugation effects, making it useful in various chemical reactions involving π-electron systems.

Applications in Materials Science and Chemical Engineering

Silane, triethoxy(1-phenylethenyl)- finds extensive applications in materials science and chemical engineering due to its unique properties. One of its primary uses is as a coupling agent in composite materials. When added to polymer matrices or ceramic fillers, it improves adhesion between the two phases by forming covalent bonds between the silanol groups on the silane and functional groups on the polymer or ceramic surface.

In addition to its role as a coupling agent, Silane, triethoxy(1-phenylethenyl)- is also used in surface modification processes. It can be applied to modify the surface properties of various substrates such as glass, metals, and polymers. For example, when used to treat glass surfaces, it can enhance hydrophobicity and reduce surface energy, making it useful in applications such as self-cleaning windows or anti-fog coatings.

Silane, triethoxy(1-phenylethenyl)- is also employed in the synthesis of advanced materials such as silica nanoparticles and hybrid organic-inorganic materials. Its ability to form stable silica networks through hydrolysis and condensation reactions makes it an ideal precursor for these applications.

Biochemical Applications and Recent Research Advances

In recent years, there has been growing interest in the use of organosilicon compounds like Silane, triethoxy(1-phenylethenyl)- in biochemical applications. One notable area of research is their use as drug delivery vehicles. The hydrophobic nature of these compounds allows them to encapsulate hydrophobic drugs effectively, while their reactivity enables controlled release through stimuli-responsive mechanisms.

A study published in the Journal of Materials Chemistry B demonstrated that Silane, triethoxy(1-phenylethenyl)--based nanoparticles could be used for targeted drug delivery to cancer cells. The nanoparticles were functionalized with targeting ligands that specifically bind to receptors overexpressed on cancer cells, leading to enhanced cellular uptake and improved therapeutic efficacy.

Beyond drug delivery, organosilicon compounds are also being explored for their potential antimicrobial properties. A recent study published in ACS Applied Materials & Interfaces showed that surfaces modified with Silane, triethoxy(1-phenylethenyl)--based coatings exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This property makes it a promising candidate for developing antimicrobial coatings for medical devices and surfaces.

Safety Considerations and Environmental Impact strong> p > p >WhileSilane , triethoxy ( 1 - phenylethenyl )- strong >is generally considered safe when handled properly , it is important to follow standard safety protocols during its use . The compound can cause irritation to the eyes , skin , and respiratory system if exposed , so appropriate personal protective equipment ( PPE ) should be worn . Additionally , proper disposal methods should be followed to minimize environmental impact . p > p >In conclusion ,< strong >Silane , triethoxy ( 1 - phenylethenyl )- strong >is a multifunctional organosilicon compound with a wide range of applications in materials science , chemical engineering , and biochemical research . Its unique chemical structure provides valuable properties that make it suitable for various industrial processes , from improving adhesion in composites to developing advanced drug delivery systems . As research continues to advance , we can expect even more innovative uses for this versatile compound . p > article > < / response > Please note that I have corrected some minor formatting issues in your request for better readability within the HTML structure.